![molecular formula C11H14ClN3O2 B8478329 8-(2-Chloropyrimidin-4-yl)-1,4-dioxa-8-azaspiro[4.5]decane](/img/structure/B8478329.png)
8-(2-Chloropyrimidin-4-yl)-1,4-dioxa-8-azaspiro[4.5]decane
Cat. No. B8478329
M. Wt: 255.70 g/mol
InChI Key: VSSYHWNIKWNOQH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[CH2:9]1[CH2:10][O:11][C:12]2([CH2:13][CH2:14][NH:15][CH2:16][CH2:17]2)[O:18]1.[CH3:19][CH2:20][N:21]([CH2:22][CH3:23])[CH2:24][CH3:25].[CH3:26][CH2:27][OH:28].[Cl:1][c:2]1[n:3][cH:4][cH:5][c:6]([Cl:8])[n:7]1>>[Cl:1][c:2]1[n:3][cH:4][cH:5][c:6]([N:15]2[CH2:14][CH2:13][C:12]3([O:11][CH2:10][CH2:9][O:18]3)[CH2:17][CH2:16]2)[n:7]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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C1CC2(CCN1)OCCO2
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCN(CC)CC
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Clc1ccnc(Cl)n1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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Clc1nccc(N2CCC3(CC2)OCCO3)n1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
